Cas no 1339089-48-3 (5-(1-Phenyl-cyclopropyl)-2H-[1,2,4]triazol-3-ylamine)

• Product Name: 5-(1-Phenyl-cyclopropyl)-2H-[1,2,4]triazol-3-ylamine
• CAS No: 1339089-48-3
• MF: C₁₁H₁₂N₄
• MW: 200.2397813797
• CID: 6160444
• PubChem ID: 62879172
• Update Time: 2025-10-22

5-(1-Phenyl-cyclopropyl)-2H-[1,2,4]triazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-(1-phenylcyclopropyl)-4H-1,2,4-triazol-3-amine
• 1339089-48-3
• 5-(1-Phenyl-cyclopropyl)-2H-[1,2,4]triazol-3-ylamine
• EN300-4220062
• AKOS012175387

• Inchi： 1S/C11H12N4/c12-10-13-9(14-15-10)11(6-7-11)8-4-2-1-3-5-8/h1-5H,6-7H2,(H3,12,13,14,15)
• InChI Key： ONEQSMAWMHYATE-UHFFFAOYSA-N
• SMILES： N1C(C2(C3C=CC=CC=3)CC2)=NC(N)=N1

Computed Properties

• Exact Mass: 200.106196400g/mol
• Monoisotopic Mass: 200.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.6Ų

Additional information on 5-(1-Phenyl-cyclopropyl)-2H-[1,2,4]triazol-3-ylamine

5-(1-Phenyl-cyclopropyl)-2H-[1,2,4]triazol-3-ylamine: A Comprehensive Overview

The compound with CAS No. 1339089-48-3, commonly referred to as 5-(1-Phenyl-cyclopropyl)-2H-[1,2,4]triazol-3-ylamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropyl group attached to a phenyl ring and a triazole moiety. The triazole ring, a heterocyclic compound with three nitrogen atoms, is known for its versatility and wide-ranging applications in drug design and materials science.

Recent studies have highlighted the potential of 5-(1-Phenyl-cyclopropyl)-2H-[1,2,4]triazol-3-ylamine as a promising candidate in the development of novel therapeutic agents. Its structure allows for significant functionalization, enabling researchers to explore its properties as an inhibitor or activator of various biological targets. For instance, investigations into its interaction with G-protein coupled receptors (GPCRs) have revealed intriguing binding affinities that could pave the way for new treatments in cardiovascular and neurological disorders.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclopropyl phenyl derivative. This is followed by the incorporation of the triazole ring through a click chemistry approach or other coupling reactions. The use of transition metal catalysts has been shown to significantly enhance the efficiency of these reactions, making the synthesis more scalable and cost-effective.

In terms of applications, 5-(1-Phenyl-cyclopropyl)-2H-[1,2,4]triazol-3-ylamine has demonstrated potential in several areas beyond pharmacology. Its electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic materials. Additionally, its ability to form stable complexes with metal ions has led to explorations in catalysis and sensing technologies.

From a structural perspective, the compound's cyclopropyl group contributes to its rigidity and strain energy, which are key factors in determining its reactivity and selectivity. The phenyl ring introduces aromaticity and enhances the molecule's stability under various conditions. The triazole moiety further adds functional diversity by providing sites for hydrogen bonding and π-interactions.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 5-(1-Phenyl-cyclopropyl)-2H-[1,2,4]triazol-3-ylamine. These studies have provided insights into its electronic structure and conformational flexibility, which are critical for understanding its behavior in different chemical environments. Such computational tools are increasingly being used to guide experimental work and optimize synthetic pathways.

In conclusion, 5-(1-Phenyl-cyclopropyl)-2H-[1,2,4]triazol-3-ylamine represents a versatile building block with immense potential across multiple disciplines. Its unique combination of structural features makes it an attractive target for further research and development. As our understanding of this compound continues to grow through cutting-edge studies and innovative applications emerge from ongoing investigations.